Cas no 68498-50-0 (Imidodicarbonicdiamide, N-(2-furanylmethyl)-)

• Product name: Imidodicarbonicdiamide, N-(2-furanylmethyl)-
• CAS No: 68498-50-0
• MF: C₇H₉N₃O₃
• MW: 183.16466
• CID: 519968
• PubChem ID: 253518

Imidodicarbonicdiamide, N-(2-furanylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Imidodicarbonicdiamide, N-(2-furanylmethyl)-
• 1-carbamoyl-3-(furan-2-ylmethyl)urea
• AC1L5OAK
• AC1Q5P05
• AR-1K0025
• CTK2F8027
• n-(furan-2-ylmethyl)dicarbonimidic diamide
• NCIOpen2_000881
• NSC76517
• NSC-76517
• 68498-50-0
• DTXSID00291572

• Inchi： InChI=1S/C7H9N3O3/c8-6(11)10-7(12)9-4-5-2-1-3-13-5/h1-3H,4H2,(H4,8,9,10,11,12)
• InChI Key： DKGPHWMICMKXFE-UHFFFAOYSA-N
• SMILES： C1=COC(=C1)CNC(=O)NC(=O)N

Computed Properties

• Exact Mass: 183.06447
• Monoisotopic Mass: 183.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.4Ų
• XLogP3: 0.3

Experimental Properties

• PSA: 97.36
• LogP: 1.63960